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Compound of Interest

Compound Name: 6-Nitrochroman
CAS No.: 50386-60-2
Cat. No.: B2949806
Get Quote
. J

Executive Summary & Chemical Profile

6-Nitrochroman is a nitro-aromatic intermediate often used in the synthesis of bioactive
chroman derivatives. Unlike simple solvents, its disposal requires strict adherence to protocols
governing energetic materials and nitrogenous toxins.

This guide supersedes generic "organic waste" procedures. 6-Nitrochroman possesses a nitro

group (

) on a bicyclic ether scaffold. Improper disposal can lead to the formation of shock-sensitive dry
residues or the release of toxic nitrogen oxides (

) if commingled with incompatible streams.
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Parameter Data / Specification
CAS Number 2783-96-2
Chemical Class Nitro-aromatic / Cyclic Ether

Toxic (Acute), Skin/Eye Irritant, Thermal

Primary Hazard -
Instability

Not P/U Listed; Managed as Characteristic
Waste (D001/D003) or Toxic

RCRA Classification

UN 2811 (Toxic solid, organic, n.o.s.) or UN
UN Shipping ID 3335 (Aviation regulated solid) Verify based on

purity

Waste Stream High-Temperature Incineration (Preferred)

Pre-Disposal Assessment & Characterization

Before removing the vessel from the bench, you must characterize the state of the waste. This
determines the safety of the downstream workflow.

The "Dryness" Rule (Critical)

o Scientific Rationale: Nitro-aromatics can act as oxidizers. While the chroman ring is generally
stable, the presence of ether linkages (in the chroman structure) combined with a nitro group
raises the theoretical risk of peroxide formation upon prolonged storage, particularly if the
material is in a solvent prone to peroxidation (e.g., THF, ether).

e Protocol:
o Visual Inspection: Check for crystal formation around the cap or within the liquid meniscus.

o Peroxide Test: If the 6-nitrochroman is in solution (older than 6 months), test for organic
peroxides using semi-quantitative strips (e.g., Quantofix).

o Action:

= <10 ppm Peroxides: Proceed to standard disposal.
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= > 10 ppm Peroxides:STOP. Do not move the container. Contact EHS for stabilization
(typically via ferrous sulfate reduction).

Segregation & Compatibility (The "Do Not Mix" List)

The most common cause of disposal incidents with nitro compounds is "waste stream
commingling.”

o Strong Bases (Alkalis): NEVER mix 6-nitrochroman with high pH waste (NaOH, KOH).

o Mechanism:[1][2] Nitro-aromatics are susceptible to nucleophilic attack by hydroxide ions.
This can lead to the formation of unstable Meisenheimer complexes or exothermic
hydrolysis, potentially triggering a runaway reaction.

e Reducing Agents: Segregate from hydrides (

) or active metals.

o Mechanism:[1][2][3] Uncontrolled reduction of the nitro group releases significant heat and
generates amino-chromans, which have a distinct (often higher) toxicity profile.

o Oxidizers: Keep away from concentrated nitric acid or perchlorates to prevent sensitization.

Step-by-Step Disposal Workflow
A. Solid Waste (Pure Compound)

» Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar. Glass is
acceptable but poses a breakage risk during transport. Avoid metal containers due to
potential reactivity with acidic impurities.

o Wetting Agent: If the solid is dry and dusty, dampen slightly with a high-flashpoint compatible
solvent (e.g., mineral oil or dilute ethanol) to suppress dust explosion hazards during
compaction.

o Labeling: Mark clearly as "Toxic Solid, Organic, n.o.s. (Contains 6-Nitrochroman)."
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» Secondary Containment: Place the primary jar into a clear plastic zip-seal bag to contain any
leakage.

B. Liquid Waste (Mother Liquors/Solutions)

¢ Solvent Check: Ensure the carrier solvent is compatible with the "Organic - Non-
Halogenated" or "Organic - Halogenated" stream.

e pH Check: Verify pH is neutral or slightly acidic (pH 5-8).

» Bulking: Pour into the designated carboy. Do not fill >90% capacity to allow for thermal
expansion.

C. Spill Cleanup (Emergency Protocol)

 Isolate: Evacuate the immediate area (15 ft radius).
o PPE: Nitrile gloves (double gloved), N95 or P100 respirator (dust protection), safety goggles.
o Adsorption: Do not use paper towels (combustible). Use vermiculite or diatomaceous earth.

o Decontamination: Wash the surface with a mild detergent. Avoid bleach, as hypochlorite can
react with amine impurities to form chloramines.

Operational Logic Diagram

The following decision tree illustrates the logic flow for categorizing and packing 6-
Nitrochroman waste.
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Waste: 6-Nitrochroman

Physical State?

[Solid / Powder] [Solution / Mother Liquor]

Peroxide Check
(If in ether/THF)

y

Container: HDPE Jar
(Dampen if dusty)

Negative

>10ppm: STABILIZE

(Contact EHS) <10ppm: Proceed

Container: Solvent Carboy
(Check pH Neutrality)

[Label: UN 2811 / Toxic Organic]

Ship for Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for the safe segregation and packaging of 6-Nitrochroman waste.
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Disposal Data Summary

Waste Category

Container Type

Labeling
Requirement

Disposal Method

Pure Solid

HDPE Wide-Mouth

Jar

Toxic Solid, Organic,
n.o.s. (6-

Nitrochroman)

Incineration (Rotary
Kiln)

Solution (Non-Halo)

HDPE/Glass Carboy

Flammable/Toxic
Liquid (Solvent Name

+ Contaminant)

Fuel Blending /

Incineration

Spill Debris

Poly Bag in Pail

Hazardous Waste
(Solid Debris)

Incineration

Empty Containers

Original (Triple
Rinsed)

"Empty" (Defaced
Label)

Glass Recycle / Trash
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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